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Compound of Interest

Compound Name: Morin

CAS No.: 85595-40-0

Cat. No.: B10753635

Get Quote

Executive Summary & Chemical Profile
Morin (2',3,4',5,7-Pentahydroxyflavone) is a flavonoid widely used as a fluorescent probe for

aluminum and as a bioactive reagent in drug development.[1] While often perceived as a

"natural product" with low toxicity, its disposal requires strict adherence to protocols due to its

aquatic toxicity and fine particulate hazards.

This guide moves beyond generic safety advice, providing a self-validating workflow for

disposal and spill management. It leverages Morin’s intrinsic fluorescence as a mechanism for

contamination verification—a "self-auditing" safety feature.
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Parameter Technical Detail

CAS Number 480-16-0 (Anhydrous); 654055-01-3 (Hydrate)

Physical State Yellow crystalline powder

Solubility
Soluble in alcohol, acetone, alkalis; Insoluble in

water

Primary Hazards
H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.

[2][3][4] Irrit.)

Environmental
H411 (Toxic to aquatic life with long-lasting

effects)

Incompatibilities Strong oxidizing agents (Violent reaction risk)

Pre-Disposal Safety Architecture
Before initiating disposal, the safety architecture must be established. The primary risk during

disposal is inhalation of micro-particulates and environmental release.

The "Why" Behind the Protocol
Aquatic Toxicity (H411): Unlike many benign buffers, Morin cannot be diluted and flushed. It

bioaccumulates in aquatic environments, mandating incineration pathways.

Particulate Dispersion: Morin powder is light and electrostatic. Standard surgical masks are

insufficient; N95/P2 respirators are the minimum requirement to prevent alveolar deposition.

Required PPE Checklist[4][5][6][7]
Respiratory: N95 or P100 respirator (particulate protection).

Ocular: Chemical splash goggles (ANSI Z87.1).

Dermal: Nitrile gloves (0.11 mm thickness minimum).

Detection: Handheld UV lamp (365nm or 405nm) for contamination verification.
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Disposal Workflows: The Decision Matrix
Disposal procedures differ drastically based on the physical state of the waste. The following

logic ensures compliance with RCRA (USA) and REACH (EU) standards.

Scenario A: Solid Waste (Pure Compound)
Objective: Complete thermal destruction via incineration.

Collection: Do not sweep dry dust. Damping with a paper towel soaked in ethanol prevents

aerosolization.

Container: Transfer to a wide-mouth HDPE jar labeled "Non-Halogenated Organic Solid

Waste."

Labeling: Explicitly mark "Contains Morin - H411 Aquatic Toxin."

Final Stream: High-temperature incineration.

Scenario B: Liquid Waste (Solvent Solutions)
Objective: Segregation based on solvent flammability.

Segregation:

If dissolved in Ethanol/Methanol/DMSO: Dispose in Flammable Organic Waste (Non-

Halogenated).

If dissolved in aqueous buffer (>5% Morin): Do not pour down sink. Collect in Aqueous

Toxic Waste carboys.

Compatibility Check: Ensure no strong oxidizers (e.g., Peroxides, Nitric Acid) are present in

the waste container, as Morin is a reducing agent and can react exothermically.

Scenario C: Empty Containers
Objective: Triple rinse validation.

Rinse: Triple rinse the original bottle with a small volume of ethanol.
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Disposal of Rinsate: Add rinsate to the Liquid Waste container.

Defacing: Deface the label and discard the bottle as regular trash (if glass) or recycle (if

plastic), provided no visible yellow residue remains.

Visualization: Disposal Decision Tree

Waste Identification

Physical State?

Solid / Powder Liquid Solution

Place in HDPE Jar
(Label: Non-Halogenated Solid) Solvent Base?

High-Temp Incineration

Organic (EtOH, DMSO) Aqueous / Buffer

Flammable Organic Waste
(D001)

Toxic Aqueous Waste
(Do NOT Flush)
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Figure 1: Logic flow for determining the correct waste stream for Morin, ensuring no

environmental release.

Spill Management: The Self-Validating Protocol
This section utilizes Morin's physical property—fluorescence—to verify safety. Morin exhibits

strong fluorescence (Excitation ~420nm, Emission ~500nm) in basic or alcoholic solutions. This

allows you to see invisible contamination.

The "UV-Check" Protocol
Standard cleaning leaves invisible residues. This protocol ensures 100% decontamination.

Containment: Isolate the area. If powder is spilled, cover with a wet paper towel (ethanol-

dampened) to prevent dust clouds.

Removal: Scoop up the bulk material using the damp towels and place in a solid waste bag.

Solubilization: Wipe the surface with 70% Ethanol. Morin is insoluble in water; water alone

will just spread the contamination.

Verification (The Critical Step):

Dim the room lights.

Shine a UV lamp (365nm) over the spill area.

Observation: Any remaining Morin will glow bright yellow-green.

Action: Repeat ethanol wipe until no fluorescence is visible.

Disposal: All wipes and gloves used in this process go into the "Solid Hazardous Waste" bin.

Visualization: Spill Response Loop
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Figure 2: Iterative cleaning loop using UV fluorescence to validate decontamination.

Regulatory & Compliance Notes
EPA (USA): Morin is not listed on the P-list or U-list (40 CFR 261.33). However, it is

regulated as a characteristic waste if dissolved in ignitable solvents (Code D001).

REACH (EU): Classified under aquatic chronic toxicity. Disposal via sewage is strictly

prohibited under Directive 2008/98/EC.

Storage: Store in a cool, dry place away from strong oxidizing agents. Keep containers

tightly closed to prevent hydration changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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